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Introduction
3kPZS, or 7α, 12α, 24-trihydroxy-5α-cholan-3-one 24-sulfate, is the synthesized sea lamprey

mating pheromone, a biopesticide registered by the U.S. Environmental Protection Agency

(EPA) for use in the Great Lakes.[1][2][3][4] This pheromone is released by male sea lampreys

to attract females to nesting sites.[1] As a key component of the male sea lamprey's mating

pheromone, 3kPZS serves as a potent attractant for ovulated females, guiding them to specific

locations in streams for spawning. Its application in integrated pest management (IPM)

programs is a targeted approach to control the invasive sea lamprey (Petromyzon marinus)

population, which poses a significant threat to the Great Lakes fishery. The use of 3kPZS as a

biopesticide is considered environmentally benign as it is a naturally occurring substance and

is highly specific to sea lampreys.

Mechanism of Action
3kPZS functions as a chemical cue that influences the behavior of female sea lampreys. The

pheromone is detected by the sea lamprey's olfactory system, which is highly sensitive,

allowing them to detect minute concentrations of the compound in the water. This triggers a

behavioral response in ovulated females, inducing upstream movement towards the source of

the pheromone. This targeted attraction is exploited in IPM strategies to lure females into traps,

effectively removing them from the breeding population.
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Quantitative Data Summary
The effectiveness of 3kPZS in trapping sea lampreys has been evaluated in several field

studies. The following tables summarize the key quantitative data from these experiments.

Table 1: Efficacy of 3kPZS in Sea Lamprey Trapping

Parameter Observation Source

Increase in Trapping Efficiency
Up to 53% increase with

pheromone baits.

Comparative Capture Rate

Baited traps can capture up to

two times the number of sea

lampreys as un-baited traps.

Effective Concentration Range 10⁻¹⁴ M to 10⁻¹¹ M in streams.

Behavioral Response

Approximately 50% of ovulated

females drawn into baited

traps.

Table 2: Field Trial Application Rates and Conditions

Stream Width
3kPZS Application
Rate

Outcome Source

>30 m 50 mg/h
Most effective

increase in trap catch.

>30 m 1 mg/h

Less effective

compared to higher

application rates.

N/A
10⁻¹² M (in-stream

concentration)

Did not significantly

increase the

percentage of lake-

wide abundance

entering treated

streams.
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Experimental Protocols
The following protocols are based on methodologies reported in field studies of 3kPZS

application in the Great Lakes region.

Protocol 1: Preparation and Application of 3kPZS Bait

Synthesis and Formulation: A synthetic version of 3kPZS is produced by specialized

chemical companies, such as Bridge Organics. The synthesized pheromone is mixed with

solvents for field application. The U.S. Fish and Wildlife Service holds the registration for

3kPZS and is licensed for its field application.

Bait Preparation: The 3kPZS solution is prepared to achieve a final in-stream concentration

known to be effective, typically between 10⁻¹⁴ M and 10⁻¹¹ M.

Application: The 3kPZS solution is continuously released into the stream at a controlled rate.

This can be done using a pump system placed at the mouth of a trap or at a specific location

in the stream where trapping efforts are focused.

Protocol 2: Field Efficacy Trial for 3kPZS

Site Selection: Choose streams in the Great Lakes watershed with known sea lamprey

migration routes. For comparative studies, select multiple streams with varying

characteristics (e.g., width, flow rate).

Trap Installation: Install sea lamprey traps, often integrated with barriers, at selected sites.

Traps should be positioned to effectively capture upstream-migrating sea lampreys.

Experimental Design:

Control Group: A set of traps without the 3kPZS bait.

Treatment Group: A set of traps baited with 3kPZS applied at a constant rate.

Dose-Response (Optional): To determine the optimal concentration, different application

rates of 3kPZS can be tested across different streams or at different times.

Data Collection:
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Regularly monitor the traps and record the number of captured sea lampreys.

Distinguish between male and female captures, and note the reproductive state of the

females (e.g., ovulated).

Measure stream conditions such as water flow, temperature, and width.

Data Analysis:

Compare the capture rates between baited and un-baited traps.

Analyze the effect of different 3kPZS concentrations on trapping efficiency.

Evaluate the influence of stream characteristics on the effectiveness of the pheromone.

Visualizations
Diagram 1: Signaling Pathway of 3kPZS in Female Sea Lamprey
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Caption: Simplified signaling pathway of 3kPZS in female sea lampreys.

Diagram 2: Experimental Workflow for 3kPZS Field Trials
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Caption: Workflow for conducting field trials of 3kPZS for sea lamprey control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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